Cas no 328089-94-7 (5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene]-1H-1,2,4-triazole-3-carbohydrazide)

• Product Name: 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene]-1H-1,2,4-triazole-3-carbohydrazide
• CAS No: 328089-94-7
• MF: C₁₂H₁₄N₆O₃
• MW: 290.27796125412
• CID: 5857002
• PubChem ID: 9692186
• Update Time: 2025-05-23

5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene]-1H-1,2,4-triazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS024575128
• (E)-5-amino-N'-(2,3-dimethoxybenzylidene)-1H-1,2,4-triazole-3-carbohydrazide
• SR-01000079880
• SR-01000079880-1
• F0281-0046
• 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene]-1H-1,2,4-triazole-3-carbohydrazide
• VU0488270-1
• 328089-94-7
• 3-amino-N-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-carboxamide

• Inchi： 1S/C12H14N6O3/c1-20-8-5-3-4-7(9(8)21-2)6-14-17-11(19)10-15-12(13)18-16-10/h3-6H,1-2H3,(H,17,19)(H3,13,15,16,18)/b14-6+
• InChI Key： CHFPGPDMWFQAPO-MKMNVTDBSA-N
• SMILES： O(C)C1C(=CC=CC=1/C=N/NC(C1=NC(N)=NN1)=O)OC

Computed Properties

• Exact Mass: 290.11273833g/mol
• Monoisotopic Mass: 290.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 128Ų

Additional information on 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene]-1H-1,2,4-triazole-3-carbohydrazide

5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene]-1H-1,2,4-triazole-3-carbohydrazide: A Comprehensive Overview

5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene]-1H-1,2,4-triazole-3-carbohydrazide (CAS No. 328089-94-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a triazole carbohydrazide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene]-1H-1,2,4-triazole-3-carbohydrazide is composed of a triazole ring linked to a hydrazide moiety through a methylene bridge. The presence of the 5-amino group and the (1E)-(2,3-dimethoxyphenyl)methylidene substituent imparts distinct chemical and biological properties to the molecule. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

The synthesis of 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene)-1H-1,2,4-triazole-3-carbohydrazide typically involves a multi-step process. One common approach is to start with the reaction of 5-amino-1H-1,2,4-triazole-3-carbohydrazide with (E)-benzaldehyde or a substituted benzaldehyde derivative. The reaction is usually carried out in a polar solvent such as ethanol or methanol under reflux conditions. The resulting intermediate is then treated with an appropriate base to facilitate the formation of the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In terms of biological activity, 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene)-1H-1,2,4-triazole-3-carbohydrazide has shown promising results in various pharmacological studies. Research has demonstrated its potential as an antifungal agent due to its ability to inhibit the growth of several fungal species. Additionally, studies have indicated that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings suggest that 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene)-1H-1,2,4-triazole-3-carbohydrazide could be a valuable lead compound for the development of new therapeutic agents.

The antifungal activity of 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene)-1H-1,2,4-triazole-3-carbohydrazide has been attributed to its ability to disrupt fungal cell membranes and inhibit essential enzymes involved in fungal metabolism. In vitro studies have shown that this compound effectively inhibits the growth of Candida albicans and Aspergillus fumigatus at low concentrations. These results are particularly significant given the increasing prevalence of drug-resistant fungal infections and the need for new antifungal agents.

Beyond its antifungal properties, 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene)-1H-1,2,4-triazole-3-carbohydrazide has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating nuclear factor-kappa B (NF-κB) signaling. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further understand the mechanism of action of 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene)-1H-1,2,4-triazole-3-carbohydrazide, researchers have conducted molecular docking studies to predict its interactions with specific protein targets. These studies have revealed that the compound can bind to key enzymes involved in fungal metabolism and inflammatory signaling pathways with high affinity. This binding can lead to allosteric changes that disrupt enzyme function and ultimately inhibit pathogenic processes.

In addition to its therapeutic potential, 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene)-1H-1,2,4-triazole-3-carbohydrazide has also been explored for its use in drug delivery systems. The unique chemical structure of this compound allows it to be incorporated into various nanocarriers such as liposomes and polymeric nanoparticles. These delivery systems can enhance the bioavailability and targeted delivery of the compound to specific tissues or cells, thereby improving its therapeutic efficacy while reducing side effects.

The safety profile of 5-amino-N'-[(1E)-(2,3-dimethoxyphenyl)methylidene)-1H-1,2,4-triazole-3-carbohydrazide has been evaluated through in vitro cytotoxicity assays and animal models. Preliminary results indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further preclinical studies are necessary to fully assess its safety and pharmacokinetic properties before it can be advanced to clinical trials.

In conclusion, 5-amino-N'-[(1E)-(2， 3-dimethoxyphenyl) methylidene] - 1H - 1， 2， 4 - triazole - 3 - carbohydrazide (CAS No. 328089 - 94 - 7) is a promising compound with diverse biological activities including antifungal and anti-inflammatory properties. Its unique chemical structure and potential therapeutic applications make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, 5-amino-N'-[(1E)-(2， 3-dimethoxyphenyl) methylidene] - 1H - 1， 2， 4 - triazole - 3 - carbohydrazide is poised to play a significant role in advancing our understanding and treatment of various diseases.